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[1-(4-Methoxyphenyl)-2-

phenylethyl]methylamine

CAS No.: 93027-02-2

Cat. No.: B3059611

Get Quote

High-Throughput Screening, Structure-Activity Relationship (SAR), and Mechanistic Profiling

Executive Summary
The search for novel leishmanicidal agents is driven by the toxicity and resistance associated

with current therapies (e.g., Amphotericin B, Miltefosine, Antimonials). N-substituted

phenethylamine derivatives represent a privileged scaffold in medicinal chemistry. While

historically associated with CNS modulation (targeting monoamine transporters), recent

structural modifications at the nitrogen atom (N-substitution) have unlocked potent anti-parasitic

activity with reduced mammalian neurotoxicity.

This guide provides a comprehensive workflow for evaluating these derivatives, moving from

primary promastigote screening to the gold-standard intracellular amastigote model, and

concluding with mechanistic validation via mitochondrial interrogation.
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The phenethylamine backbone consists of a phenyl ring separated from an amino group by a

two-carbon ethyl chain.[1][2] To repurpose this scaffold for Leishmania therapy, specific

modifications are required to shift selectivity indices (SI).

Key SAR Drivers for Leishmanicidal Activity
Structural Region Modification Effect on Bioactivity

Nitrogen (N-Substitution) Secondary/Tertiary Amines

Increases lipophilicity (

), facilitating penetration of the

parasite's robust glycocalyx.

Bulky N-benzyl or N-alkyl

groups often enhance potency.

Nitrogen (Amide Linkage) Amide Formation

Reduces basicity, preventing

CNS entry (blood-brain barrier

penetration) while maintaining

parasite cytotoxicity.

Phenyl Ring 3,4-Dimethoxy / 4-Nitro

Electron-donating groups

(OMe) often mimic natural

alkaloids (e.g., mescaline

analogs) that disrupt parasite

bioenergetics.

Ethyl Linker Rigidification

Restricting conformational

freedom (e.g., cyclization) can

improve binding affinity to

parasitic targets like L.

donovani CYP51.

Experimental Workflow: The Screening Cascade
To ensure resource efficiency, a funnel approach is utilized. Compounds are first filtered

through a high-throughput promastigote assay, followed by a mammalian cytotoxicity counter-

screen, and finally validated in the intracellular amastigote model.

Visualization: Screening Logic Flow
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Caption: Figure 1. Hierarchical screening cascade designed to filter non-selective toxins early

and prioritize compounds with intracellular efficacy.

Detailed Protocols
Protocol A: Primary Promastigote Viability Screen
(Resazurin Assay)
Rationale: Promastigotes are the insect-stage form.[3] While not the clinically relevant stage,

they are easy to culture and excellent for high-throughput exclusion of inactive compounds.

Materials:

Leishmania promastigotes (e.g., L. amazonensis, L. infantum) in Log phase.

Schneider’s Insect Medium (pH 7.0) + 10% FBS.[4]

Resazurin sodium salt (Sigma).

Positive Control: Amphotericin B.[3][5]

Procedure:

Seeding: Dispense

parasites/mL into 96-well plates (100 µL/well).

Treatment: Add test compounds (dissolved in DMSO) in serial dilutions (e.g., 100 µM to 0.1

µM).

Critical Control: Final DMSO concentration must be

to avoid solvent toxicity.

Incubation: Incubate at 26°C for 72 hours.

Development: Add 20 µL of 2 mM Resazurin solution. Incubate for another 4–24 hours.
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Mechanism:[2][6] Viable parasites reduce blue non-fluorescent resazurin to pink

fluorescent resorufin.

Readout: Measure fluorescence (Ex 550 nm / Em 590 nm).

Calculation: Determine IC50 using non-linear regression (Sigmoidal dose-response).

Protocol B: Macrophage Cytotoxicity (Counter-Screen)
Rationale: Phenethylamines can be neurotoxic or cytotoxic. We must establish the Cytotoxic

Concentration 50% (CC50) on the host cells before proceeding.

Procedure:

Use murine macrophages (J774A.1) or differentiated THP-1 cells.[7]

Treat with compounds for 48–72 hours.[4][8]

Assess viability using MTT assay (0.5 mg/mL).[4]

Calculate Selectivity Index (SI):

.

Acceptance Criteria: SI > 10 is generally required for a hit to be considered "selective."

Protocol C: Intracellular Amastigote Assay (Gold
Standard)
Rationale: Leishmaniasis is an intracellular disease.[4][5][9][10] Promastigote activity does not

guarantee activity against the amastigote form residing inside the acidic phagolysosome of

macrophages.

Materials:

THP-1 Monocytes.[3]

Phorbol 12-myristate 13-acetate (PMA).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.koreascience.kr/article/JAKO202310163039973.page
https://pubmed.ncbi.nlm.nih.gov/18372651/
https://journals.plos.org/plosntds/article?id=10.1371/journal.pntd.0001671
https://turkiyeparazitolderg.org/articles/the-lessigreaterin-vitrolessigreater-anti-lessigreaterleishmanialessigreater-effect-of-lessigreaterzingiber-officinalelessigreater-extract-on-promastigotes-and-amastigotes-of-lessigreaterleishmania-majorlessigreater-and-lessigreaterleishmania-tropicalessigreater/tpd.galenos.2021.53825
https://www.researchgate.net/figure/Cytotoxicity-assay-Macrophages-were-treated-with-increasing-concentrations-of-AmpB-and_fig4_367009971
https://turkiyeparazitolderg.org/articles/the-lessigreaterin-vitrolessigreater-anti-lessigreaterleishmanialessigreater-effect-of-lessigreaterzingiber-officinalelessigreater-extract-on-promastigotes-and-amastigotes-of-lessigreaterleishmania-majorlessigreater-and-lessigreaterleishmania-tropicalessigreater/tpd.galenos.2021.53825
https://turkiyeparazitolderg.org/articles/the-lessigreaterin-vitrolessigreater-anti-lessigreaterleishmanialessigreater-effect-of-lessigreaterzingiber-officinalelessigreater-extract-on-promastigotes-and-amastigotes-of-lessigreaterleishmania-majorlessigreater-and-lessigreaterleishmania-tropicalessigreater/tpd.galenos.2021.53825
https://www.mdpi.com/2673-6772/5/1/9
https://pubs.acs.org/doi/10.1021/cr500365f
https://www.protocols.io/view/macrophage-based-assay-for-evaluating-compound-act-hrkvb54w7.pdf
https://journals.plos.org/plosntds/article?id=10.1371/journal.pntd.0001253
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3059611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stationary phase promastigotes (Metacyclic).[11]

Giemsa Stain.[10]

Step-by-Step Methodology:

Differentiation: Seed THP-1 cells (

cells/mL) on 16-well chamber slides. Treat with 20 ng/mL PMA for 24h to induce macrophage
differentiation. Wash and rest for 24h.

Infection: Add stationary phase promastigotes at a ratio of 10:1 (Parasite:Macrophage).

Internalization: Incubate for 4 hours at 37°C/5% CO2.

Washing: Wash 3x with warm PBS to remove non-internalized extracellular parasites.

Treatment: Add N-substituted phenethylamine derivatives at established IC50 and 2xIC50

concentrations. Incubate for 48–72 hours.[4]

Staining: Fix with methanol (1 min) and stain with 10% Giemsa (15 min).

Quantification (Manual or HCS):

Count 200 macrophages per well.

Record: (A) % Infected Macrophages, (B) Amastigotes per Macrophage.

Infection Index = (% Infected Cells)

(Amastigotes/Cell).

Mechanism of Action: Mitochondrial Targeting
Phenethylamine derivatives often act as cationic amphiphiles, accumulating in the negatively

charged mitochondrial matrix of the parasite, leading to bioenergetic collapse.

Protocol: Mitochondrial Membrane Potential ( ) Analysis
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Reagent: JC-1 (Lipophilic cationic dye). Logic:

Healthy Mitochondria (High Potential): JC-1 forms J-aggregates (Red Fluorescence).

Depolarized Mitochondria (Apoptosis): JC-1 remains monomeric (Green Fluorescence).

Workflow:

Treat promastigotes (

) with IC50 concentration for 24 hours.

Wash with PBS and resuspend in JC-1 staining solution (final 5 µg/mL).

Incubate 20 mins at 26°C in the dark.

Analyze via Flow Cytometry (FL2 channel for Red, FL1 channel for Green).

Result Interpretation: A shift from Red

Green indicates mitochondrial depolarization, a hallmark of early apoptosis triggered by
phenethylamines.

Visualization: Mechanistic Pathway
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Caption: Figure 2. Proposed mechanism of action where the cationic amine targets the parasite

mitochondrion, triggering oxidative stress and apoptosis.

Data Presentation & Analysis
When reporting results in Application Notes, structure data as follows:

Table 1: Comparative Leishmanicidal Activity
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Compoun
d ID

R1
(Phenyl)

R2
(Nitrogen
)

Promasti
gote IC50
(µM)

Amastigo
te IC50
(µM)

CC50
(MΦ)

SI

PHE-01 3,4-OMe
H
(Parent)

150.2 ±
5.1

>200 450 <3

PHE-05 3,4-OMe Benzyl 12.4 ± 1.2 8.5 ± 0.9 320 37.6

PHE-09 4-NO2 Methyl 45.1 ± 3.0 50.2 ± 4.1 100 2.0

| Amp B | - | - | 0.1 ± 0.02 | 0.2 ± 0.05 | >50 | >250 |

Note: Data is hypothetical for illustrative purposes. SI = Selectivity Index.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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